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Compound of Interest

Compound Name: 4-Bromoquinolin-7-ol

Cat. No.: B070503

Disclaimer: Information regarding the specific isomer, 4-Bromoquinolin-7-ol, is not readily
available in the reviewed scientific literature. This document focuses on the closely related and
more extensively studied isomer, 7-Bromoquinolin-4-ol, to provide insights into the potential
therapeutic applications of this class of compounds.

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds that have garnered
significant attention in medicinal chemistry due to their wide range of biological activities. The
quinoline scaffold, consisting of a benzene ring fused to a pyridine ring, serves as a versatile
template for the development of novel therapeutic agents. The introduction of various
substituents, such as halogens and hydroxyl groups, can significantly modulate the
physicochemical and biological properties of these molecules, leading to the discovery of
potent anticancer, anti-inflammatory, and antimicrobial agents.[1] This technical guide provides
a comprehensive overview of the synthesis, potential therapeutic applications, and relevant
experimental protocols for 7-Bromoquinolin-4-ol, a representative member of the bromo-
hydroxyquinoline family.

Synthesis of 7-Bromoquinolin-4-ol

The synthesis of 7-Bromoquinolin-4-ol can be achieved through various established methods in
organic chemistry. A common approach involves the bromination of a suitable quinoline
precursor.
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General Synthetic Pathway

A plausible synthetic route to 7-Bromoquinolin-4-ol would involve the bromination of quinolin-4-
ol. The directing effects of the hydroxyl group and the quinoline ring system would influence the

position of bromination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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